![molecular formula C8H10BrIN2S B6349887 {[(4-Iodophenyl)methyl]sulfanyl}methanimidamide hydrobromide CAS No. 1326815-10-4](/img/structure/B6349887.png)
{[(4-Iodophenyl)methyl]sulfanyl}methanimidamide hydrobromide
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Overview
Description
“{[(4-Iodophenyl)methyl]sulfanyl}methanimidamide hydrobromide” is a chemical compound with the molecular formula C8H10BrIN2S . It is also known by the synonym "(4-iodophenyl)methyl carbamimidothioate" . The molecular weight of this compound is 373.05 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. The molecular weight is known to be 373.05 , but other properties such as density, boiling point, and melting point were not found.Scientific Research Applications
Sulfenylation in Organic Synthesis : A novel ammonium iodide-induced sulfenylation of 4-hydroxycoumarins or 4-hydroxyquinolinones using an aryl- or alkylsulfonyl chloride as the sulfur source was described. This method is of high value in the pharmaceutical industry for the direct formation of C–S bonds (Guo & Wei, 2017).
Matrix Metalloproteinase Inhibitors : Synthesized compounds of 4-alkynyloxy phenyl sulfanyl, sulfinyl, and sulfony alkyl hydroxamates demonstrated inhibitor activities against tumor necrosis factor-α and matrix metalloproteinase. The study explored the structure-activity relationships by altering the oxidation state on sulfur (Venkatesan et al., 2004).
X-ray Structure Determination : The use of X-ray crystallography for determining the stereochemistry of amino acids in pharmaceutical compounds, as demonstrated in the structural analysis of a hydrobromide derivative (Nakamura et al., 1976).
Synthesis and Antitumor Activity : Research on synthesizing metal ion complexes with ligands containing sulfanyl groups and evaluating their anti-cancer activity. This includes work on gold (III) and nickel (II) metal ion complexes (Ghani & Alabdali, 2022).
Photoredox-catalyzed Cascade Annulation : A study on the cascade annulation of methyl(2-(phenylethynyl)phenyl)sulfanes and selanes with sulfonyl chlorides, leading to the synthesis of benzothiophenes and benzoselenophenes (Yan et al., 2018).
Glycogen Synthase Kinase 3β (GSK-3β) Inhibitors : The synthesis and PET evaluation of inhibitors containing methylsulfanyl, methylsulfinyl, or methylsulfonyl groups for the enzyme GSK-3β, associated with Alzheimer's disease (Kumata et al., 2015).
Mechanism of Action
Target of Action
It is known that similar compounds, such as imidazol-4-ones, are important scaffolds for a variety of applications, including natural products, medicine, and agriculture . They are also found naturally occurring in the body .
Mode of Action
It is known that similar compounds, such as imidazol-4-ones, interact with various biochemical pathways . The interaction of these compounds with their targets often results in changes in cellular processes .
Biochemical Pathways
It is known that similar compounds, such as imidazol-4-ones, are involved in a variety of biochemical pathways . These compounds are key components to functional molecules that are used in a variety of everyday applications .
Pharmacokinetics
It is known that similar compounds, such as (2s)-2- { [hydroxy (4-iodobenzyl)phosphoryl]methyl}pentanedioic acid, have been studied for their pharmacokinetic properties .
Result of Action
It is known that similar compounds, such as imidazol-4-ones, have a variety of applications, including medicinal chemistry, fluorescent protein chromophores, agrochemicals, and natural products .
Action Environment
It is known that similar compounds, such as imidazol-4-ones, are utilized in a diverse range of applications, suggesting that they may be influenced by various environmental factors .
properties
IUPAC Name |
(4-iodophenyl)methyl carbamimidothioate;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IN2S.BrH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMPLGDQXZIBCGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC(=N)N)I.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrIN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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